Cas no 112696-91-0 (N-(4-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine)

N-(4-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine structure
112696-91-0 structure
Product Name:N-(4-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine
CAS No:112696-91-0
MF:C16H15N5
MW:277.323802232742
CID:129868
PubChem ID:29921595
Update Time:2025-04-19

N-(4-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-N1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,4-diamine
    • N-(4-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine
    • 2-METHYL-N1-[4-(3-PYRIDINYL)-2-PYRIMIDINYL]-1,4-BENZENEDIAMINE
    • 1,4-Benzenediamine,2-methyl-N1-[4-(3-pyridinyl)-2-pyrimidinyl]-
    • 2-methyl-1-N-(4-pyridin-3-ylpyrimidin-2-yl)benzene-1,4-diamine
    • N-(4-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine
    • Imatinib intermediates
    • Imatinib 1,4-diamine genotoxic impurity
    • 3-Methyl-4-[4-(3-pyridyl)pyriMidin-2-ylaMino]aniline
    • 112696-91-0
    • (2R)-2-[(Benzyloxycarbonyl)amino]-3-[(tert-butoxycarbonyl)amino]propionic?acid
    • 2-Methyl-N~1~-[4-(pyridin-3-yl)pyrimidin-2-yl]benzene-1,4-diamine
    • 2-Methyl-N-[4-(pyridin-3-yl)pyrimidin-2-yl]benzene-1,4-diamine
    • AC-14176
    • N-(2-Methyl-4-aminophenyl)-4-(3-pyridyl)-2-pyrimidineamine
    • AKOS015961548
    • 1,4-Benzenediamine, 2-methyl-N1-[4-(3-pyridinyl)-2-pyrimidinyl]-
    • FDU39CAY7P
    • SCHEMBL3860532
    • DTXSID80652142
    • Inchi: 1S/C16H15N5/c1-11-9-13(17)4-5-14(11)20-16-19-8-6-15(21-16)12-3-2-7-18-10-12/h2-10H,17H2,1H3,(H,19,20,21)
    • InChI Key: KTGVVCLIFBRODR-UHFFFAOYSA-N
    • SMILES: N(C1N=CC=C(C2C=NC=CC=2)N=1)C1C=CC(=CC=1C)N

Computed Properties

  • Exact Mass: 277.13300
  • Monoisotopic Mass: 277.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.7A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 538.8±60.0 °C at 760 mmHg
  • Flash Point: 279.6±32.9 °C
  • Refractive Index: 1.688
  • PSA: 76.72000
  • LogP: 3.82700
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

N-(4-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-(4-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine Pricemore >>

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